5-(4-Chlorophenyl)-4,5-dihydroisoxazole-3-carboxylic acid
Overview
Description
5-(4-Chlorophenyl)-4,5-dihydroisoxazole-3-carboxylic acid is a chemical compound that has been widely used in scientific research. This compound is also known as AMPA, which stands for α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid. AMPA is a type of glutamate receptor agonist that has been extensively studied for its potential therapeutic applications.
Scientific Research Applications
1. Biological Studies and Antimicrobial Activities
A range of organotin(IV) carboxylates, including those derived from chlorophenyl-related compounds, have been synthesized and studied for their antibacterial and antifungal properties. These studies help in understanding the biological significance of such compounds (Ali et al., 2002).
2. Structural and Theoretical Analyses
Isoxazole derivatives, such as those related to 5-(4-chlorophenyl)-4,5-dihydroisoxazole-3-carboxylic acid, have been the subject of structural studies, using methods like X-ray crystallography and density functional theory (DFT). These studies contribute to the understanding of molecular structures and properties of such compounds (Jezierska et al., 2003).
3. Biotransformation in Organic Synthesis
The use of 4,5-dihydroisoxazoles in organic synthesis, especially in biotransformation processes to create optically active compounds, is a significant area of research. This highlights the chemical versatility and utility of compounds like 5-(4-chlorophenyl)-4,5-dihydroisoxazole-3-carboxylic acid in synthetic chemistry (Zadrozna & Kurkowska, 1997).
4. Antiviral Activity Studies
Research into the antiviral properties of related compounds, such as 5-(4-chlorophenyl)-1,3,4-thiadiazole derivatives, demonstrates the potential pharmaceutical applications of these compounds in combating viral infections (Chen et al., 2010).
5. Heterocyclic Rearrangement Research
Studies on the rearrangement of isoxazole derivatives into other heterocyclic structures like oxadiazoles showcase the chemical reactivity and potential for generating diverse molecular architectures from isoxazole-based compounds (Potkin et al., 2012).
properties
IUPAC Name |
5-(4-chlorophenyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8ClNO3/c11-7-3-1-6(2-4-7)9-5-8(10(13)14)12-15-9/h1-4,9H,5H2,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LNDRHUYPIJWCEO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(ON=C1C(=O)O)C2=CC=C(C=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-Chlorophenyl)-4,5-dihydroisoxazole-3-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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